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Introduction

Ethyl 2-bromonicotinate is a halogenated pyridine derivative that serves as a pivotal building
block in modern organic synthesis. Its unique structural arrangement, featuring a pyridine ring
substituted with a bromine atom at the 2-position and an ethyl ester at the 3-position, imparts a
versatile reactivity profile. This guide provides an in-depth exploration of the physical and
chemical properties of ethyl 2-bromonicotinate, offering valuable insights for researchers,
scientists, and professionals in the field of drug development and fine chemical synthesis. The
strategic placement of the bromo and ester functionalities allows for a wide array of chemical
transformations, making it an indispensable intermediate in the synthesis of complex
pharmaceutical agents and novel materials.[1][2][3]

Molecular and Physical Properties

A thorough understanding of the physical characteristics of a reagent is fundamental to its
effective application in synthesis and process development. The key physical and molecular
properties of ethyl 2-bromonicotinate are summarized below.
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Structural and Molecular Data

Property Value Source
Chemical Formula CsHsBrNO2 [41[5]
Molecular Weight 230.06 g/mol [4]
ethyl 2-bromopyridine-3-
IUPAC Name [4]
carboxylate
CAS Number 53087-78-8 [41[6]
Canonical SMILES CCOC(=0)C1=C(N=CC=C1)Br [5]
QOFKYVXBHUEWBX-
InChl Key [5]
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Diagram 1: Chemical Structure of Ethyl 2-bromonicotinate

Caption: 2D structure of Ethyl 2-bromonicotinate.

hvsicochemical .

Property Value Source

Colorless to yellow liquid or
Appearance ) ]
low melting solid

Boiling Point 271.3°C [1]

Storage Temperature 2-8°C, under inert atmosphere  [1]

Spectroscopic Profile

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
While a comprehensive set of spectra for ethyl 2-bromonicotinate is not readily available in
the public domain, typical spectral features can be predicted based on its structure.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons on the pyridine ring, a quartet for the methylene (-CHz) group of the ethyl
ester, and a triplet for the methyl (-CHs) group. The chemical shifts of the aromatic protons

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.3wpharm.com/product/80272.html
https://pubchemlite.lcsb.uni.lu/e/compound/1415877
https://www.3wpharm.com/product/80272.html
https://www.3wpharm.com/product/80272.html
https://www.3wpharm.com/product/80272.html
https://www.fishersci.es/store/msds?partNumber=15428987&productDescription%3D1GR+Ethyl+2-bromonicotinate%2C+96%25+1g&countryCode=ES&language=en
https://pubchemlite.lcsb.uni.lu/e/compound/1415877
https://pubchemlite.lcsb.uni.lu/e/compound/1415877
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/116804--ethyl-2-bromonicotinate.html?SubmitCurrency=1&id_currency=6
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/116804--ethyl-2-bromonicotinate.html?SubmitCurrency=1&id_currency=6
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

will be influenced by the electron-withdrawing effects of the bromine atom and the ester
group.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the
pyridine ring, the carbonyl carbon of the ester, and the two carbons of the ethyl group.

e Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band
characteristic of the C=0 stretching vibration of the ester group, typically in the range of
1700-1750 cm™1, Vibrations associated with the C-Br bond and the aromatic ring will also be
present.[7]

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound. The presence of bromine would be indicated by a
characteristic isotopic pattern (M and M+2 peaks of nearly equal intensity).[8][9]

Diagram 2: Predicted Spectroscopic Features

Spectroscopic Analysis
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Caption: Generalized workflow for a Suzuki coupling reaction.

A typical experimental protocol for a Suzuki coupling reaction involving an aryl bromide is as
follows:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.mdpi.com/1422-8599/2023/1/M1581
https://www.youtube.com/watch?v=uLaeNOpBN5g
https://www.youtube.com/watch?v=QSztChmDY44
https://www.benchchem.com/product/b1585633/docs?utm_src=pdf-body-img#ethyl-2-bromonicotinate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol: Suzuki-Miyaura Cross-Coupling

e Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen),
combine ethyl 2-bromonicotinate (1 equivalent), the desired boronic acid or boronic acid
pinacol ester (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%), and a
base (e.g., K2COs, Na2COs, or Cs2C0s, 2-3 equivalents).

o Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent
(e.g., toluene, dioxane, or DME) and water.

o Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110
°C) and stir until the starting material is consumed, as monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Work-up: After cooling to room temperature, dilute the reaction mixture with water and
extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with
brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

 Purification: Purify the crude product by column chromatography on silica gel to afford the
desired coupled product.

Safety and Handling

Ethyl 2-bromonicotinate is classified as a hazardous substance and should be handled with
appropriate safety precautions. [6]

e Hazards: It is known to cause skin and eye irritation and may cause respiratory irritation. [6]*
Personal Protective Equipment (PPE): Always wear protective gloves, clothing, eye
protection, and face protection when handling this compound. [6]* First Aid:

o Skin Contact: In case of contact, immediately wash with plenty of soap and water. [6] *
Eye Contact: Rinse cautiously with water for several minutes. [10] * Inhalation: Move the
person to fresh air and keep them comfortable for breathing. [6]* Storage: Store in a well-
ventilated place and keep the container tightly closed. [10]

Conclusion
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Ethyl 2-bromonicotinate is a versatile and valuable building block in organic synthesis,
particularly for the construction of substituted pyridine derivatives that are prevalent in
pharmaceuticals and agrochemicals. [1][2]A comprehensive understanding of its physical,
chemical, and spectroscopic properties, as well as its reactivity and safe handling procedures,
Is essential for its effective and safe utilization in a research and development setting. This
guide provides the foundational knowledge required for scientists to harness the full potential of
this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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